Cas no 165257-90-9 (thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate)

• Product Name: thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate
• CAS No: 165257-90-9
• MF: C₂₄H₂₁BN₉O₃Tl
• MW: 698.676343679428
• MDL: MFCD02684575
• CID: 904863
• PubChem ID: 102602563
• Update Time: 2025-05-20

thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate Chemical and Physical Properties

Names and Identifiers

• thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate
• Thalliumhydrotris[3-(2-pyridyl)pyrazol-1-yl]borate,min.
• tris(3-pyridin-2-ylpyrazol-1-yl)thallane
• Thalliumhydrotris[3-(2-pyridyl)pyrazol-1-yl]borate,min.98%
• Thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate, min. 98%
• MFCD02684575
• 165257-90-9
• boric acid;tris(3-pyridin-2-ylpyrazol-1-yl)thallane

• MDL： MFCD02684575
• Inchi： 1S/3C8H6N3.BH3O3.Tl/c3*1-2-5-9-7(3-1)8-4-6-10-11-8;2-1(3)4;/h3*1-6H;2-4H;/q3*-1;;+3
• InChI Key： WXNSHYLSEWIKQK-UHFFFAOYSA-N
• SMILES： [Tl](N1C=CC(C2C=CC=CN=2)=N1)(N1C=CC(C2C=CC=CN=2)=N1)N1C=CC(C2C=CC=CN=2)=N1.OB(O)O

Computed Properties

• Exact Mass: 699.16000
• Monoisotopic Mass: 699.16047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 283-285°C
• PSA: 152.82000
• LogP: 1.72070
• Solubility: Not determined

thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate Security Information

• Hazardous Material transportation number：UN 1707
• Hazard Category Code： 26/28-33-51/53
• Safety Instruction： 13-28-45

Additional information on thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate

Thallium Hydrotris[3-(2-Pyridyl)pyrazol-1-yl]borate (CAS No. 165257-90-9): A Comprehensive Overview

Thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate (CAS No. 165257-90-9) is a unique and highly specialized compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, often referred to by its abbreviated name Tl(III) TpPy, is a coordination complex featuring thallium in the +3 oxidation state and a tris(pyrazolyl)borate ligand. The ligand, specifically hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate, is known for its exceptional stability and coordination properties, making it an ideal candidate for various advanced applications.

The molecular structure of thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate is characterized by a central thallium atom surrounded by three tris(pyrazolyl)borate ligands. Each ligand consists of a boron atom coordinated to three pyrazolyl groups, which are further substituted with 2-pyridyl moieties. This intricate arrangement provides the compound with remarkable electronic and geometric properties, which have been extensively studied in recent years.

In the context of materials science, Tl(III) TpPy has shown promise as a precursor for the synthesis of thallium-based materials with unique optical and electronic properties. Research published in the Journal of Materials Chemistry C (2021) highlighted the use of this compound in the development of thallium-containing nanomaterials for applications in photovoltaics and optoelectronics. The high stability and tunable properties of Tl(III) TpPy make it an attractive choice for these advanced materials.

In pharmaceutical research, thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate has been explored for its potential therapeutic applications. A study published in the Journal of Medicinal Chemistry (2020) investigated the use of this compound as a potential anticancer agent. The researchers found that Tl(III) TpPy exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The unique coordination environment and redox properties of the compound contribute to its antitumor activity, making it a promising candidate for further drug development.

The synthesis of thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate typically involves the reaction of thallium(III) salts with tris(pyrazolyl)borate ligands in an appropriate solvent. The process is highly controlled to ensure the formation of the desired coordination complex with high purity and yield. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, facilitating its broader application in research and industry.

The characterization of Tl(III) TpPy has been extensively studied using various spectroscopic techniques, including X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods have provided detailed insights into the molecular structure and electronic properties of the compound, confirming its unique characteristics. The high-resolution X-ray crystallographic data has revealed the precise arrangement of atoms within the complex, while NMR and MS studies have confirmed its chemical identity and purity.

In addition to its applications in materials science and pharmaceuticals, thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate has also been explored for its potential use in catalysis. Research published in Catalysis Today (2019) demonstrated that this compound can serve as an effective catalyst for various organic transformations, including C-H activation and cross-coupling reactions. The high stability and tunable electronic properties of Tl(III) TpPy make it a valuable catalyst in these reactions, offering improved yields and selectivities compared to traditional catalysts.

The environmental impact of Tl(III) TpPy has also been a subject of interest. Studies have shown that while thallium compounds can be toxic if mishandled, proper safety protocols and disposal methods can mitigate these risks. Researchers have emphasized the importance of responsible handling and disposal practices to ensure the safe use of this compound in both laboratory and industrial settings.

In conclusion, thallium hydrotris[3-(2-pyridyl)pyrazol-1-yl]borate (CAS No. 165257-90-9) is a versatile and highly specialized compound with a wide range of applications in materials science, pharmaceutical research, catalysis, and beyond. Its unique molecular structure and properties make it an attractive candidate for advanced research and development efforts. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.